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Compound of Interest

Compound Name: m-C-tri(CH2-PEG1-NHS ester)

Cat. No.: B3181997 Get Quote

Essential Safety and Handling Guide for m-C-
tri(CH2-PEG1-NHS ester)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of m-C-tri(CH2-PEG1-NHS ester), a non-cleavable PEG ADC linker used in the

synthesis of antibody-drug conjugates (ADCs). Adherence to these procedures is essential for

ensuring laboratory safety and maintaining the integrity of the product.

Immediate Safety and Hazard Information
m-C-tri(CH2-PEG1-NHS ester) is classified with the following hazards.[1]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1]
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Emergency procedures and detailed hazard information are available in the Safety Data Sheet

(SDS).

Personal Protective Equipment (PPE)
The following table summarizes the required and recommended personal protective equipment

for handling m-C-tri(CH2-PEG1-NHS ester).

PPE Category Specification Purpose

Eye Protection

Chemical safety goggles or

glasses meeting ANSI Z87.1

standards. A full-face shield is

recommended where there is a

significant risk of splashing.[2]

[3]

Protects eyes from splashes

and irritating fumes.[4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).[4][5]

Gloves should be inspected

before use and changed

immediately upon contact with

the chemical.[3]

Prevents skin contact and

irritation.[2]

Body Protection

A laboratory coat, buttoned

and with elasticated cuffs, is

mandatory.[2][3] For handling

larger quantities or in

situations with a high risk of

exposure, chemical-resistant

overalls may be necessary.

Protects skin from accidental

spills and contamination of

personal clothing.

Respiratory Protection

When handling the solid

powder, a dust mask (e.g.,

N95) is recommended to avoid

inhalation.[5] In poorly

ventilated areas or for large-

scale operations, a respirator

may be required.[3][4]

Prevents irritation of the

respiratory tract.[1]
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Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for handling m-C-tri(CH2-
PEG1-NHS ester) from reception to disposal.
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Work in a well-ventilated area or fume hood

Allow reagent to equilibrate to room temperature before opening

Weigh solid in a contained environment

Dissolve in a dry, compatible solvent (e.g., anhydrous DMF or DMSO)

Perform conjugation reaction (pH 7.0-7.5 for optimal results)

Quench unreacted NHS ester

Segregate waste: solid, liquid (aqueous/organic)

Dispose of all waste as hazardous chemical waste

Decontaminate work surfaces

Click to download full resolution via product page
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Detailed Methodologies
Storage and Stability:

Store m-C-tri(CH2-PEG1-NHS ester) as a solid at -20°C or colder in a tightly sealed

container, protected from light.[6]

The compound is hygroscopic; care should be taken to limit exposure to moisture.[7][8]

Before use, allow the vial to equilibrate to room temperature to prevent condensation, which

can hydrolyze the NHS ester.[9]

Stock solutions can be prepared in a dry solvent and stored for several days at -20°C.[7][8]

Handling and Use:

Preparation: Always wear the appropriate PPE and work in a chemical fume hood or a well-

ventilated area.[10]

Dissolution: NHS esters are moisture-sensitive.[9] Use anhydrous solvents such as DMF or

DMSO for dissolution.[7][9]

Reaction Conditions: NHS esters react optimally with primary amines at a pH of 7.0-7.5.[7][8]

In aqueous solutions, the rate of hydrolysis increases with pH.[7][8]

Disposal Plan:

All waste generated from the use of m-C-tri(CH2-PEG1-NHS ester) should be considered

chemical waste and must be segregated from regular trash.[5]

Unused or Expired Solid: Collect in a designated, labeled hazardous waste container. Do not

dispose of in regular trash.[5]

Aqueous Solutions: Before collection, ensure the reactive NHS ester is quenched. This can

be achieved by adjusting the pH to between 7 and 8.5 and allowing the solution to stand at

room temperature for several hours to ensure complete hydrolysis.[5]
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Contaminated Labware: All solid materials that have come into contact with the compound

(e.g., pipette tips, gloves, tubes) should be collected in a designated solid hazardous waste

container.[5]

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal guidelines.[5] Do not dispose of solutions down the drain

without explicit permission.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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